Cas no 1185300-49-5 (Cyclopentyl-(3-methoxy-benzyl)-amine hydrochloride)

• Product Name: Cyclopentyl-(3-methoxy-benzyl)-amine hydrochloride
• CAS No: 1185300-49-5
• MF: C₁₃H₂₀ClNO
• MW: 241.757002830505
• CID: 1075326
• PubChem ID: 45795555
• Update Time: 2025-04-20

Cyclopentyl-(3-methoxy-benzyl)-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopentyl-(3-methoxy-benzyl)-amine hydrochloride
• N-[(3-methoxyphenyl)methyl]cyclopentanamine;hydrochloride
• Z836357354
• N-(3-Methoxybenzyl)cyclopentanamine hydrochloride
• N-[(3-methoxyphenyl)methyl]cyclopentanamine hydrochloride
• AKOS015844797
• CS-0303094
• N-(3-Methoxybenzyl)cyclopentanaminehydrochloride
• 1185300-49-5
• SB81245

• MDL： MFCD11506432
• Inchi： 1S/C13H19NO.ClH/c1-15-13-8-4-5-11(9-13)10-14-12-6-2-3-7-12;/h4-5,8-9,12,14H,2-3,6-7,10H2,1H3;1H
• InChI Key： JXFPCPFVNSYHEE-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=CC(=C1)CNC1CCCC1

Computed Properties

• Exact Mass: 241.1233420g/mol
• Monoisotopic Mass: 241.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų